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chloroacetyl)quinolin-2(1H)-one
CAS No.: 63404-86-4

Cat. No.: B1337817
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The quinolinone scaffold is a privileged structure in medicinal chemistry, forming the core of
numerous pharmacologically active compounds. Derivatives have demonstrated a vast range
of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties[1].
The inherent versatility of this heterocyclic system allows for functionalization at multiple
positions, enabling the fine-tuning of molecular properties for specific biological targets.

Within this important class of compounds, 8-(Benzyloxy)-5-(2-chloroacetyl)quinolin-2(1H)-
one has emerged as a molecule of significant industrial importance. It is not an active
pharmaceutical ingredient (API) itself, but rather a high-value, advanced intermediate. Its
primary and most notable application is in the synthesis of Indacaterol, a potent and long-acting
32-adrenergic agonist used for the treatment of chronic obstructive pulmonary disease (COPD)
[2][3][4]- The strategic placement of the benzyloxy protecting group and the reactive
chloroacetyl moiety makes this compound an ideal precursor for constructing the complex
phenylethanolamine pharmacophore of Indacaterol and related molecules[5].

Physicochemical and Spectroscopic Profile
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Accurate characterization of a synthetic intermediate is fundamental to its effective use and to
ensure the purity of the final API.

Physicochemical Data

The key physical and chemical properties of 8-(Benzyloxy)-5-(2-chloroacetyl)quinolin-2(1H)-
one are summarized below.

Property Value Source(s)
CAS Number 63404-86-4 [6]
Molecular Formula C1sH14CINO3 [6]
Molecular Weight 327.76 g/mol [6]
Appearance White to Pale Beige Solid [7]

Data not available. The closely
related analogue, 8-
Benzyloxy)-5-(2-

Melting Point ( yioxy) (_ ] [5]
bromoacetyl)quinolin-2(1H)-
one, has a reported melting

point of 192-194°C.

Storage Inert atmosphere, 2-8°C [6]

Spectroscopic Signature for Verification

While a public database of spectra for this specific compound is not readily available,
commercial suppliers confirm its characterization by NMR, HPLC, and LC-MS for quality
control[6]. For researchers synthesizing or using this compound, the following spectroscopic
features serve as a basis for structural verification.

e 1H NMR: The proton NMR spectrum is expected to show characteristic signals for the
aromatic protons on the quinolinone and benzyl rings, a singlet for the methylene protons of
the benzyl group (O-CH=2-Ph), and a singlet for the methylene protons of the chloroacetyl
group (-CO-CH2z-Cl). The N-H proton of the quinolinone ring will also be present.

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b1337817/docs?utm_src=pdf-body#introduction-the-quinolinone-scaffold-and-the-emergence-of-a-key-intermediate
https://www.benchchem.com/product/b1337817/docs?utm_src=pdf-body#introduction-the-quinolinone-scaffold-and-the-emergence-of-a-key-intermediate
https://www.chemicalbook.com/article/chloroacetyl-chloride-applications-in-synthesis-and-toxicology.htm
https://www.chemicalbook.com/article/chloroacetyl-chloride-applications-in-synthesis-and-toxicology.htm
https://www.chemicalbook.com/article/chloroacetyl-chloride-applications-in-synthesis-and-toxicology.htm
https://www.fine-chemtech.com/products/detail/137.html
https://www.bldpharm.com/products/63404-86-4.html
https://www.chemicalbook.com/article/chloroacetyl-chloride-applications-in-synthesis-and-toxicology.htm
https://www.chemicalbook.com/article/chloroacetyl-chloride-applications-in-synthesis-and-toxicology.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1337817?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e 13C NMR: The carbon NMR would display signals for the carbonyl carbons (one amide, one
ketone), aromatic carbons, and the two distinct methylene carbons.

« Infrared (IR) Spectroscopy: The IR spectrum provides a reliable fingerprint based on its
functional groups. Key expected absorption bands include:

o ~3200-3000 cm~* (N-H stretching)

o ~1680-1650 cm~! (Amide C=0 stretching, quinolinone)
o ~1650-1630 cm~! (Ketone C=0 stretching, chloroacetyl)
o ~1250-1000 cm~1 (C-O ether stretching)

o ~800-600 cm~* (C-ClI stretching)

Synthesis and Purification Protocol

The synthesis of 8-(Benzyloxy)-5-(2-chloroacetyl)quinolin-2(1H)-one is a multi-step process
designed for high regioselectivity and yield, avoiding the formation of isomers[8]. The general
pathway involves the acylation of an 8-hydroxyquinolinone core, protection of the hydroxyl
group, and subsequent chlorination.
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Synthesis Workflow

@-Hydroxyquinolin—Z—ona

Step 1: Friedel-Crafts Acylation
(Acylating Agent, Lewis Acid)

G—Acetyl—8—hydroxyquinolin—2—ona

Step 2: Williamson Ether Synthesis
(Benzyl Halide, Base)

G-Acetyl—8—(benzyloxy)quinolin—2(1H)—on9

Step 3: a-Halogenation
(Halogenating Agent, Acetic Acid)

8-(Benzyloxy)-5-(2-chloroacetyl)quinolin-2(1H)-one
(Target Compound)
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Application in Indacaterol Synthesis

8-(Benzyloxy)-5-(2-chloroacetyl)
quinolin-2(1H)-one

Asymmetric Reduction

E-(Benzy]oxy)-S-((R)-2-chloro-1-hydroxy-ethy13

-(1H)-quinolin-2-one

Epoxidation (Base)

(

-(Benzyloxy)-5-((R)-oxiran-2-y

1) : : :
ottt 2L ) ome j G—Ammo—(S,6—d1ethyl)—1ndarD

poxide Opening

8-(Benzyloxy)-5-[(R)-2-(5,6-diethyl-
indan-2-ylamino)-1-hydroxy-ethyl]-
(1H)-quinolin-2-one

Debenzylation (H2, Pd/C)

Indacaterol
(Final API)

Click to download full resolution via product page

Caption: Key transformations from the intermediate to Indacaterol.

This pathway highlights the compound's role. The chloroacetyl group is stereoselectively

reduced and then converted into an epoxide. This epoxide is the key electrophile that

undergoes a regioselective ring-opening reaction with 2-amino-(5,6-diethyl)-indan.[9] This

coupling reaction forms the core structure of the drug. The final step is the removal of the

benzyl protecting group via catalytic hydrogenation to yield the free phenol of Indacaterol.[9]
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Safety, Handling, and Storage

As a reactive chemical intermediate, proper safety protocols are mandatory.

o Hazard Identification: This compound is classified as causing skin corrosion/irritation
(Category 2), serious eye damage/irritation (Category 1), and specific target organ toxicity
through single exposure to the respiratory system (Category 3).[6]

« Handling:

[¢]

Work in a well-ventilated area or under a chemical fume hood.[6]

o

Avoid contact with skin and eyes. Wear appropriate personal protective equipment (PPE),
including safety goggles, gloves, and a lab coat.[6]

o

Avoid formation of dust and aerosols.

o

Wash hands thoroughly after handling.[6]
o First Aid:

o Skin Contact: Immediately wash off with soap and plenty of water. Remove contaminated
clothing.[6]

o Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.[6]

o Inhalation: Move the person into fresh air. If not breathing, give artificial respiration.[6]
» Storage:
o Keep the container tightly closed in a dry and well-ventilated place.[6]

o Store under an inert atmosphere at 2-8°C for long-term stability.[6]

Conclusion
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8-(Benzyloxy)-5-(2-chloroacetyl)quinolin-2(1H)-one is more than a simple chemical; it is a
testament to rational drug design and process chemistry. Its structure is precisely engineered
for its role as a key building block, with a stable protecting group and a selectively reactive
functional group. Understanding its synthesis, reactivity, and handling is crucial for any
researcher or organization involved in the synthesis of Indacaterol and other advanced
pharmaceutical agents built upon the versatile quinolinone scaffold.
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8-Hydroxyquinoline and its Derivatives: Synthesis and Applic

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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